Cas no 2518-72-1 (5-ethyl-1,3-diazinane-2,4,6-trione)
2518-72-1 structure
Product Name:5-ethyl-1,3-diazinane-2,4,6-trione
CAS No:2518-72-1
MF:C6H8N2O3
MW:156.139321327209
CID:43102
PubChem ID:12598279
Update Time:2025-04-18
5-ethyl-1,3-diazinane-2,4,6-trione Chemical and Physical Properties
Names and Identifiers
-
- 5-Ethylbarbituric acid
- 2,4,6 (1H,3H,5H)-Pyrimidinetrione, 5-ethyl-
- 5-ethyl-1,3-diazinane-2,4,6-trione
- 5-Aethyl-barbitursaeure
- 5-ethyl-pyrimidine-2,4,6-trione
- 5-ethylpyrimidinetrione
- Barbituric acid,5-ethyl
-
- Inchi： 1S/C6H8N2O3/c1-2-3-4(9)7-6(11)8-5(3)10/h3H,2H2,1H3,(H2,7,8,9,10,11)
- InChI Key： FMTLDVACNZDTQL-UHFFFAOYSA-N
- SMILES： O=C1C(C(NC(N1)=O)=O)CC
Computed Properties
- Exact Mass: 156.05300
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
Experimental Properties
- PSA: 75.27000
- LogP: 0.03620
5-ethyl-1,3-diazinane-2,4,6-trione Customs Data
- HS CODE：2933540000
- Customs Data：
China Customs Code:
2933540000Overview:
2933540000 Other malonyl ureas(Barbituric acid)Derivatives of as well as their salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933540000 other derivatives of malonylurea (barbituric acid); salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%
5-ethyl-1,3-diazinane-2,4,6-trione Pricemore >>
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| Life Chemicals | F9995-0213-0.5g |
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$265.0 | 2023-09-05 |
5-ethyl-1,3-diazinane-2,4,6-trione Related Literature
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1. Solvation and nucleophilic reactivity of conjugate-base anions of 5-methyl Meldrum’s acid and of 3,3-dimethylbarbituric acid in acetonitrile–methanolYasuhiko Kondo,Kouji Yano,Miyuki Urade,Aki Yamada,Ruiko Kouyama,Tatsuya Takagi J. Chem. Soc. Perkin Trans. 2 1999 1181
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2. CLXXVI.—The acidic constants of some ureides and uric acid derivativesJohn Kerfoot Wood J. Chem. Soc. Trans. 1906 89 1831
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3. The chemistry of organolead(IV) tricarboxylates. Synthesis and electrophilic heteroarylation reactions of 2- and 3-thienyl-, and 2- and 3-furyl-lead tricarboxylatesJohn T. Pinhey,Eric G. Roche J. Chem. Soc. Perkin Trans. 1 1988 2415
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4. NotesE. G. Brooker,L. H. Adcock,A. M. Gawienowski,J. C. Gage,W. T. Elwell,H. N. Wilson Analyst 1957 82 448
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G. M. Day,W. D. S. Motherwell,W. Jones Phys. Chem. Chem. Phys. 2007 9 1693
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